Cas no 185030-28-8 (2-Pentyne, 1-bromo-4-methyl-)

• Product Name: 2-Pentyne, 1-bromo-4-methyl-
• CAS No: 185030-28-8
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 1378492
• PubChem ID: 18922171
• Update Time: 2025-04-20

2-Pentyne, 1-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne, 1-bromo-4-methyl-
• 185030-28-8
• 1-Bromo-4-methylpent-2-yne
• SCHEMBL6590013

• Inchi： 1S/C6H9Br/c1-6(2)4-3-5-7/h6H,5H2,1-2H3
• InChI Key： WHWGUOWOKJPSAS-UHFFFAOYSA-N
• SMILES： BrCC#CC(C)C

Computed Properties

• Exact Mass: 159.98877
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0